Cas no 83424-49-1 (9,10-Anthracenedione, 1,4,5,8-tetraamino-2,6-bis(3-methoxyphenoxy)-)

• Product Name: 9,10-Anthracenedione, 1,4,5,8-tetraamino-2,6-bis(3-methoxyphenoxy)-
• CAS No: 83424-49-1
• MF: C₂₈H₂₄N₄O₆
• MW: 512.513366699219
• CID: 671630
• PubChem ID: 71415417
• Update Time: 2025-04-19

9,10-Anthracenedione, 1,4,5,8-tetraamino-2,6-bis(3-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,4,5,8-tetraamino-2,6-bis(3-methoxyphenoxy)-
• 1,4,5,8-tetraamino-2,6-bis(3-methoxyphenoxy)anthracene-9,10-dione
• 83424-49-1
• DTXSID90834831

• Inchi： 1S/C28H24N4O6/c1-35-13-5-3-7-15(9-13)37-19-11-17(29)21-23(25(19)31)27(33)22-18(30)12-20(26(32)24(22)28(21)34)38-16-8-4-6-14(10-16)36-2/h3-12H,29-32H2,1-2H3
• InChI Key： PUWMBRMJIBTDCB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC)C1C=C(C2C(C3C(=C(C=C(C=3C(C=2C=1N)=O)N)OC1C=CC=C(C=1)OC)N)=O)N

Computed Properties

• Exact Mass: 512.16958450g/mol
• Monoisotopic Mass: 512.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 175Ų